Cas no 1363382-08-4 (tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1363382-08-4
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• MDL: MFCD22415198
• CID: 2195149
• PubChem ID: 71302464
• Update Time: 2025-11-01

tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Boc-7-oxo-8-oxa-2,6-diaza-spiro[4.5]decane
• tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate
• PB13997
• FCH1641794
• AK172394
• 2-Boc-8-oxa-2,6-diazaspiro[4.5]decan-7-one
• 2-Boc-7-oxo-8-oxa-2,6-diaza-spiro[4.5]decane, AldrichCPR
• 8-Oxa-2,6-diazaspiro[4.5]decane-2-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester
• AKOS024240044
• tert-butyl7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate
• DTXSID801131094
• MFCD22415198
• 1363382-08-4
• AS-34599
• CS-0048128
• SY097164
• DB-364633

• MDL： MFCD22415198
• Inchi： 1S/C12H20N2O4/c1-11(2,3)18-10(16)14-6-4-12(8-14)5-7-17-9(15)13-12/h4-8H2,1-3H3,(H,13,15)
• InChI Key： QTLHYQWDUPJIEP-UHFFFAOYSA-N
• SMILES： O1C(NC2(CC1)CN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1

tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate

Professional Introduction to tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1363382-08-4)

tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1363382-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by its intricate ring system and functional groups, presents a unique framework for the development of novel bioactive molecules. The compound’s molecular architecture, featuring a 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane core, integrates heterocyclic nitrogen atoms and oxygen-containing moieties, which are pivotal for modulating biological interactions.

The tert-butyl substituent at the carboxylate position introduces steric bulk and potential lipophilicity, influencing both the compound’s solubility profile and its pharmacokinetic behavior. This feature makes it particularly valuable in drug design, where optimizing bioavailability is a critical consideration. The spirocyclic nature of the molecule contributes to its conformational rigidity, which can enhance binding affinity to biological targets. Such structural attributes have positioned this compound as a promising scaffold for exploring therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate with biological receptors. Studies indicate that the compound’s unique spirocyclic core can engage with specific binding pockets in enzymes and receptors, potentially modulating their activity. For instance, preliminary computational studies suggest that this scaffold may interact with enzymes involved in metabolic pathways, offering a rationale for its exploration in the treatment of metabolic disorders.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and synthetic versatility. The 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane framework is particularly noteworthy for its ability to mimic natural product scaffolds while allowing for structural modifications that enhance pharmacological properties. Researchers are currently investigating derivatives of this compound to optimize potency, selectivity, and metabolic stability. The tert-butyl carboxylate moiety serves as a versatile handle for further chemical modifications, enabling the synthesis of libraries of analogs for high-throughput screening.

In parallel, synthetic methodologies have been refined to facilitate the efficient preparation of tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate and its derivatives. Modern synthetic approaches leverage transition-metal catalysis and asymmetric reactions to construct complex spirocyclic frameworks with high enantioselectivity. These advancements have not only streamlined the synthesis of this compound but also opened avenues for exploring its stereochemical aspects, which are crucial for understanding its biological activity.

The potential applications of tert-butyl 7-oxo-8-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate extend beyond traditional pharmaceuticals. Its structural motifs have been explored in materials science and agrochemical research, where spirocyclic compounds exhibit unique electronic and optical properties. Additionally, the compound’s stability under various conditions makes it suitable for industrial applications requiring robust chemical frameworks.

As research progresses, collaborations between academia and industry are expected to accelerate the discovery and development of novel derivatives of this compound. The integration of machine learning algorithms into drug discovery pipelines is particularly promising for identifying lead compounds derived from scaffolds like tert-butyl 7-oxyo-octaoxa-spiroazadecanecarboxylic acid (the full name). These computational tools can predict biological activity and optimize molecular properties with unprecedented efficiency.

The future prospects of CAS No. 1363382-08-4 are further illuminated by its potential role in addressing emerging global health challenges. With an increasing emphasis on sustainable drug development practices, researchers are exploring green chemistry approaches to synthesize this compound more efficiently while minimizing environmental impact. Such efforts align with broader industry initiatives to promote sustainable pharmaceutical manufacturing.

In conclusion,tert-butyl 7-oxy-octaoxa-spiroazadecanecarboxylic acid represents a fascinating molecule with multifaceted applications in pharmaceuticals and beyond. Its unique structural features offer opportunities for developing innovative therapeutics targeting various diseases. As research continues to uncover new insights into its biology and chemistry,CAS No 13633820804 will undoubtedly remain at the forefront of medicinal chemistry investigations.